Cas no 433920-86-6 (4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde)
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde is a versatile aromatic aldehyde featuring a pyrazole substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's aldehyde group provides a reactive site for condensation and nucleophilic addition reactions, while the 4-methylpyrazole moiety contributes to its stability and potential biological activity. This intermediate is particularly valuable in the development of heterocyclic compounds, ligands, and agrochemicals. Its well-defined structure and consistent purity make it suitable for research and industrial-scale processes. The product is typically characterized by high reactivity and selectivity, enabling precise modifications in complex synthetic pathways.
433920-86-6 structure
Product Name:4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde
CAS No:433920-86-6
MF:C11H10N2O
MW:186.20990228653
CID:825880
PubChem ID:22630781
Update Time:2025-10-05
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde
- 4-(4-methylpyrazol-1-yl)benzaldehyde
- AG-F-53599
- AK-80305
- ANW-63509
- CTK4I7294
- JSPY-st000044
- JSPY-st000097
- JSPY-st000199
- DTXSID60627116
- F80155
- EN300-1293047
- CS-0282120
- AKOS010092721
- SCHEMBL6876042
- REMCWTMSJFZBQE-UHFFFAOYSA-N
- 433920-86-6
-
- Inchi： 1S/C11H10N2O/c1-9-6-12-13(7-9)11-4-2-10(8-14)3-5-11/h2-8H,1H3
- InChI Key： REMCWTMSJFZBQE-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(=CC=1)N1C=C(C)C=N1
Computed Properties
- Exact Mass: 186.07900
- Monoisotopic Mass: 186.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89000
- LogP: 1.99320
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187835-5g |
4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 95% | 5g |
$668 | 2021-08-05 | |
| Chemenu | CM187835-1g |
4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 95% | 1g |
$441 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1264999-100mg |
4-(4-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE |
433920-86-6 | 98% | 100mg |
$100 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264999-250mg |
4-(4-METHYL-1H-PYRAZOL-1-YL)BENZALDEHYDE |
433920-86-6 | 98% | 250mg |
$145 | 2024-06-06 | |
| Alichem | A049005895-1g |
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 95% | 1g |
$400.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352790-100mg |
4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 98% | 100mg |
￥522.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352790-250mg |
4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 98% | 250mg |
￥948.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352790-1g |
4-(4-Methyl-1h-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 98% | 1g |
￥2042.00 | 2024-05-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5191-100MG |
4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 95% | 100MG |
￥ 514.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5191-250MG |
4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde |
433920-86-6 | 95% | 250MG |
￥ 864.00 | 2023-04-13 |
4-(4-Methyl-1H-pyrazol-1-yl)benzaldehyde Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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